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Compound of Interest

Compound Name:
VH 101 phenol-alkylC4-amine

dihydrochloride

CAS No.: 2564467-03-2

Cat. No.: B2379568

Get Quote

Introduction: The Physicochemical Challenge
Welcome to the technical support hub for VH 101 Dihydrochloride. If you are accessing this

guide, you likely encountered a "sticky" solid, a precipitate in your DMSO stock, or inconsistent

IC50 values in your PROTAC assays.

The Core Issue: VH 101 is a VHL ligand used as a critical building block for PROTACs.[1][2] To

improve solubility, it is often supplied as a dihydrochloride salt (2HCl). While this salt form

enhances aqueous solubility, it introduces a significant trade-off: extreme hygroscopicity.

The chloride ions in the crystal lattice act as aggressive hydrogen bond acceptors. Upon

exposure to atmospheric moisture, the crystal lattice energy is overcome by the hydration

energy, causing the solid to absorb water, deliquesce (turn into a liquid/gel), and potentially

undergo acid-catalyzed hydrolysis. This guide provides the protocols to stabilize this compound

and ensure experimental reproducibility.
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Module 1: Immediate Triage – "My Compound Looks
Wrong"
Scenario: You opened the vial, and the powder is clumpy, sticky, or looks like a gel.

Q: The powder has turned into a sticky gel. Is it
degraded?
A: Not necessarily, but its concentration is now unknown. The "gel" state indicates

deliquescence. The compound has absorbed enough atmospheric water to dissolve in it.

Risk: The local pH of a dissolved dihydrochloride salt is highly acidic. Prolonged exposure to

this acidic micro-environment can hydrolyze the amide bonds in the VH 101 backbone.

Action:

Do NOT attempt to scrape it out. You will lose mass and introduce static errors.

Rescue Protocol: Dissolve the entire contents of the vial in anhydrous DMSO to a known

volume (e.g., if you bought 5 mg, add 500 µL DMSO to make a nominal 10 mg/mL stock).

Verification: You must verify the integrity using LC-MS to check for hydrolysis products

(mass shifts corresponding to cleavage of the amide bond).

Q: How do I weigh out 1 mg without it turning to soup on
the balance?
A: Speed and humidity control are paramount.

The "Hot" Hand Effect: Do not hold the vial in your bare hand; body heat transfers to the

glass, and hand moisture increases local humidity. Use forceps.

Static Gun: HCl salts are prone to static charge, which scatters particles. Use an anti-static

gun (e.g., Milty Zerostat) before weighing.

The "Difference" Method:
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Tare the balance with the entire closed vial.

Remove an approximate amount quickly.

Re-weigh the closed vial.

The difference is your mass. Never try to add/subtract powder to a weigh boat on the

balance pan; the compound will absorb water during the delay.

Module 2: Storage & Stability Protocols
Q: Can I store the powder at -20°C in the original vial?
A: Only if the seal is perfect. Standard screw-cap vials are not moisture-tight over months. As

the freezer cycles, air contracts and expands, pumping moist air into the vial.

The Fix: Place the vial inside a secondary container (a jar or Falcon tube) containing active

desiccant (silica gel or Drierite). Seal the outer container with Parafilm.

Q: My DMSO stock solution precipitated after freezing.
Why?
A: DMSO is hygroscopic.[3][4][5] If your DMSO absorbed water from the air, the freezing point

of the solvent changes, and the solubility of the hydrophobic VH 101 scaffold decreases.

Mechanism: Pure DMSO freezes at 19°C. DMSO with absorbed water freezes at much lower

temperatures but forms a "slush" where the compound is excluded from the ice lattice, locally

concentrating it until it crashes out.

Protocol:

Thaw completely at 37°C.

Vortex vigorously.

Sonication (5 mins) is required to re-dissolve the salt form.
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If it does not re-dissolve, the water content is likely >10%, and the stock should be

discarded.

Visual Workflow: Storage Decision Tree
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Figure 1: Decision logic for handling incoming VH 101 dihydrochloride shipments. Note the

specific rescue path for compromised (sticky) samples.

Module 3: Solubilization & Experimental Handling
Solvent Compatibility Matrix

Solvent Compatibility Notes

Anhydrous DMSO Recommended

Max solubility ~100 mM. Use

fresh bottles or store over

molecular sieves.

Water / PBS Poor / Risky

The HCl salt is water-soluble,

but the free base (if pH

adjusted) may precipitate.

Acidic pH in water accelerates

hydrolysis.

Ethanol Moderate
Soluble, but evaporation

changes concentration rapidly.

DMF Alternative
Use if DMSO interferes with

downstream biology. Toxic.

Q: How do I prepare a stock solution that stays stable
for months?
A: You must create an anhydrous environment.

Protocol:

Source: Use a fresh bottle of DMSO (sealed under argon/nitrogen) or DMSO stored over 3Å

or 4Å molecular sieves.

Concentration: Aim for 10 mM to 50 mM. Avoid saturating the solution (e.g., >100 mM), as

slight temperature drops will cause precipitation.

Aliquoting (CRITICAL):
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Do not store one large tube.

Divide the stock into 20–50 µL aliquots in PCR tubes or small amber vials.

Single Use: Thaw one aliquot for an experiment and discard the remainder. Never refreeze

VH 101 stocks.

Storage: Store aliquots at -80°C. At -20°C, DMSO is a "slush" (semi-frozen), which promotes

degradation. -80°C ensures a solid glass phase.

Module 4: Chemical Stability & Degradation
Mechanisms
Understanding why the compound degrades helps you prevent it.

Amide Hydrolysis: VH 101 contains peptide-like amide bonds. In the presence of water and

the acidic protons from the HCl salt, these bonds can cleave.

Disproportionation: In high humidity, the HCl gas can actually dissociate from the lattice,

leaving the "free base" form of the amine, which has drastically different solubility and

binding kinetics.

Visualizing the Risk: The Hygroscopic Cycle
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Figure 2: The mechanistic pathway of degradation. The transition from Dry Salt to Local Acidic

Solution is the critical control point managed by desiccation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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